Cas no 70150-67-3 (1,3-Cyclohexanedione, 5-[(phenylmethoxy)methyl]-)

1,3-Cyclohexanedione, 5-[(phenylmethoxy)methyl]- structure
70150-67-3 structure
Product Name:1,3-Cyclohexanedione, 5-[(phenylmethoxy)methyl]-
CAS No:70150-67-3
MF:C14H16O3
MW:232.275044441223
CID:1741698
Update Time:2024-11-27

1,3-Cyclohexanedione, 5-[(phenylmethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Cyclohexanedione, 5-[(phenylmethoxy)methyl]-
    • Inchi: 1S/C14H16O3/c15-13-6-12(7-14(16)8-13)10-17-9-11-4-2-1-3-5-11/h1-5,12H,6-10H2
    • InChI Key: LEUIXOUNJRMEHW-UHFFFAOYSA-N
    • SMILES: C1(=O)CC(COCC2=CC=CC=C2)CC(=O)C1

Computed Properties

  • Exact Mass: 232.10998

Experimental Properties

  • Density: 1.138±0.06 g/cm3(Predicted)
  • Boiling Point: 383.5±27.0 °C(Predicted)
  • PSA: 43.37
  • pka: 4.94±0.20(Predicted)
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